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Compound of Interest

Compound Name:
Copper II nitrate

hemipentahydrate

Cat. No.: B102555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Copper (II)

nitrate hemipentahydrate (Cu(NO₃)₂ · 2.5H₂O), a compound frequently utilized in various

research and development applications. A thorough understanding of its properties and

associated hazards is paramount for ensuring laboratory safety and procedural integrity. This

document synthesizes critical information from safety data sheets (SDS) to support safe

handling, storage, and emergency response.

Hazard Identification and Classification
Copper (II) nitrate hemipentahydrate is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is a strong oxidizer

that can intensify fires and may cause fire or explosion.[1][2][3][4][5][6] The substance is also

corrosive to metals, harmful if swallowed, and causes severe skin burns and eye damage.[1][2]

[4][6] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][4][6]

GHS Classification Summary:
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Hazard Class Category Hazard Statement

Oxidizing solids 1
H271: May cause fire or

explosion; strong oxidizer

Corrosive to metals 1
H290: May be corrosive to

metals

Acute toxicity, Oral 4 H302: Harmful if swallowed

Skin corrosion 1B
H314: Causes severe skin

burns and eye damage

Serious eye damage 1
H318: Causes serious eye

damage

Acute aquatic toxicity 1 H400: Very toxic to aquatic life

Chronic aquatic toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Property Value

Appearance Blue solid/crystals[2]

Odor Odorless[4]

Molecular Formula CuN₂O₆ · 2.5H₂O[1][4]

Molecular Weight 232.59 g/mol [1]

Melting Point 255 °C (491 °F)[7]

Solubility in water Soluble[7][8]

pH No data available
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Toxicological Data
Exposure to Copper (II) nitrate hemipentahydrate can lead to various adverse health effects.

Route of Exposure Effect

Oral (Ingestion)

Harmful if swallowed. May cause severe

gastrointestinal tract irritation with nausea,

vomiting, and possible burns.[2][9] May lead to

liver and kidney damage.[2][9]

Dermal (Skin Contact)

Causes severe skin burns and irritation.[1][2][3]

May cause dermatitis and skin discoloration.[2]

[9]

Inhalation

May cause respiratory tract irritation with

possible burns.[2] Can lead to

methemoglobinemia, cyanosis, convulsions, and

other severe effects.[2]

Eye Contact

Causes serious eye damage, including severe

irritation, burns, and potential permanent

corneal opacification.[1][2][3][9]

Acute Toxicity:

LD50 Oral - Rat: 794 mg/kg[1]

Experimental Protocols: Emergency Procedures
In the event of exposure or accidental release, the following protocols, derived from established

safety data sheets, should be strictly followed.

First-Aid Measures
A clear and immediate response is critical in mitigating harm from exposure.
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Exposure Route Immediate Action

Medical Attention

Inhalation Move to fresh airIf inhaled

Skin Contact Remove contaminated clothingIf on skin

Eye Contact

Rinse cautiously with water for several minutes

If in eyes

Ingestion Rinse mouthIf swallowed Immediately call a POISON CENTER or doctor

Rinse skin with water/shower

Continue rinsing

Consult a physician

Do NOT induce vomiting

Click to download full resolution via product page

Caption: First-aid response workflow for different exposure routes.

Protocol Details:

Inhalation: If inhaled, move the person to fresh air.[1][10] If breathing is difficult or has

stopped, provide artificial respiration.[2][10] Seek immediate medical attention.[1][2][6][10]

Skin Contact: Immediately remove all contaminated clothing.[1][10] Rinse the affected skin

area with plenty of water and soap.[1][10] Seek medical attention.[1][10]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

also under the eyelids.[1][2][10] Remove contact lenses if present and easy to do.[1][10]

Continue rinsing and seek immediate medical attention from an ophthalmologist.[1][2][10]

Ingestion: If swallowed, rinse the mouth with water.[1][10] Do NOT induce vomiting.[1][2][10]

Never give anything by mouth to an unconscious person.[1] Seek immediate medical
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attention.[1][2][10]

Accidental Release Measures
Proper containment and cleanup are essential to prevent environmental contamination and

further exposure.

Protocol:

Personal Precautions: Wear appropriate personal protective equipment (PPE), including

respiratory protection, chemical-resistant gloves, safety goggles, and protective clothing.[1]

[3] Evacuate personnel to a safe area.[1] Ensure adequate ventilation.[1] Avoid breathing

dust.[1]

Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.

[1][2]

Containment and Cleaning: Sweep up the spilled material and place it in a suitable, closed

container for disposal.[1] Avoid generating dust.[2] Do not use combustible materials, such

as paper towels, for cleanup.[2]

Handling and Storage
Adherence to proper handling and storage procedures is a primary preventive safety measure.

Safe Handling
Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust or mist.[1][3]

Wash hands thoroughly after handling.[1][2]

Use only in a well-ventilated area or under a chemical fume hood.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Keep away from clothing and other combustible materials.[1][2][3]
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Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Store in a corrosive-resistant container with a resistant inner liner.[1][6]

Store locked up.[1][6]

Do not store near combustible materials.[2][3]

The substance is moisture-sensitive and heat-sensitive.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Copper (II) nitrate hemipentahydrate.

Core Protection

Required Personal Protective Equipment

Handling Copper (II) Nitrate Hemipentahydrate

Eye/Face Protection
(Safety glasses with side-shields, face shield)

Skin Protection
(Chemical-resistant gloves, protective clothing, chemical apron)

Respiratory Protection
(NIOSH/MSHA approved respirator)

Body Protection
(Fire/flame resistant/retardant clothing)

Click to download full resolution via product page

Caption: Mandatory personal protective equipment for handling.

PPE Specifications:

Eye/Face Protection: Use safety glasses with side-shields conforming to EN166 or OSHA's

eye and face protection regulations in 29 CFR 1910.133.[2][3][7] A face shield is also

recommended.[10]
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Skin Protection: Wear impervious gloves and appropriate protective clothing, such as a

chemical apron, to prevent skin exposure.[2][3][7][10]

Respiratory Protection: If dust is generated or exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2][3][7]

Body Protection: Wear fire/flame resistant/retardant clothing.[1][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1] In case of a major fire and large quantities, use dry sand, dry chemical, or

alcohol-resistant foam.[1][6]

Specific Hazards: This substance is a strong oxidizer and may intensify fire.[3][4][5]

Hazardous decomposition products include nitrogen oxides (NOx) and copper oxides.[1][3]

Special Protective Equipment: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[1][3]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][6] Do not allow the product to enter drains or

waterways.[1]

This guide is intended to provide essential safety information for trained professionals. Always

refer to the most current and complete Safety Data Sheet (SDS) from your supplier before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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